Cas no 1105662-87-0 (Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate
• CAS No: 1105662-87-0
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD13190429
• CID: 1040689
• PubChem ID: 56923823
• Update Time: 2024-11-03

Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate
• 1-Boc-3-methoxycarbonylmethyleneazetidine
• 1-Boc-3-methoxycarbonylmethylene-azetidine
• 3-methoxycarbonylmethylene-azetidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-(2-methoxy-2-oxo-ethylidene)azetidine-1-carboxylate
• 1-Boc-3-methoxycarbonylme
• 1-Boc-3-methoxycarbonylme...
• DHTIDVBYPXKXSK-UHFFFAOYSA-N
• BCP12535
• PB13590
• RP07434
• AM90645
• AB1011653
• AB0039559
• Y7042
• ST24
• ST24049777
• J3.
• Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate

• MDL： MFCD13190429
• Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(14)12-6-8(7-12)5-9(13)15-4/h5H,6-7H2,1-4H3
• InChI Key： DHTIDVBYPXKXSK-UHFFFAOYSA-N
• SMILES： O(C(N1C/C(=C/C(=O)OC)/C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 319
• Topological Polar Surface Area: 55.8

Experimental Properties

• PSA: 55.84000
• LogP: 1.27440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids